Cas no 1379415-37-8 (Sodium (Z)-2-cyano-2-(4-fluorophenyl)ethenolate)

• Product Name: Sodium (Z)-2-cyano-2-(4-fluorophenyl)ethenolate
• CAS No: 1379415-37-8
• MF: C₉H₅FNNaO
• MW: 185.130276441574
• CID: 4697897
• Update Time: 2023-08-15

Sodium (Z)-2-cyano-2-(4-fluorophenyl)ethenolate Chemical and Physical Properties

Names and Identifiers

• sodium (Z)-2-cyano-2-(4-fluorophenyl)ethenolate
• STL125467
• BBL004197
• Sodium (Z)-2-cyano-2-(4-fluorophenyl)ethenolate

• Inchi： 1S/C9H6FNO.Na/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,6,12H;/q;+1/p-1/b8-6+;
• InChI Key： DWNPJJBLHMPFKW-WVLIHFOGSA-M
• SMILES： [Na+].FC1C=CC(/C(/C#N)=C/[O-])=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 46.8